![molecular formula C14H20N2O3 B6505850 ethyl 4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carboxylate CAS No. 1796969-41-9](/img/structure/B6505850.png)
ethyl 4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carboxylate
Description
Ethyl 4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carboxylate, commonly referred to as EMPC, is an organic compound that is used in a variety of scientific research applications. It is a colorless solid that is soluble in water and other organic solvents. EMPC is a derivative of piperidine and is derived from the reaction of ethyl 4-hydroxy-piperidine-1-carboxylate with 6-methylpyridine. EMPC has been widely studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
Antibacterial Efficacy
The compound’s structure suggests potential antibacterial activity. While specific studies on this exact derivative are scarce, related analogs have demonstrated promising effects. For instance, N-(4-methylpyridin-2-yl) thiophene-2-carboxamide derivatives exhibited high activity against ESBL-producing bacteria, including those carrying the blaCTX-M gene . Further exploration of its antibacterial potential could be valuable.
Drug Discovery
Piperidine derivatives play a crucial role in drug development. Byproducts of piperidine, such as our compound of interest, possess essential pharmacophoric features. Researchers have utilized similar structures in various therapeutic applications . Investigating its potential as a lead compound for novel drug candidates could yield exciting results.
Antifungal Properties
Although direct studies on ethyl 4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carboxylate are limited, related piperidinecarboxylates have been explored. For instance, ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate , a structurally similar compound, exhibited antifungal activity . Considering this, further investigation into its antifungal potential is warranted.
Nitric Oxide Modulation
The compound’s interaction with nitric oxide synthase (NOS) enzymes is intriguing. It affects both inducible NOS (iNOS) and endothelial NOS (eNOS). While the exact implications remain unclear, understanding its impact on nitric oxide pathways could have therapeutic implications .
Synthetic Applications
Ethyl 4-[(6-methylpyridin-2-yl)oxy]piperidine-1-carboxylate: serves as a versatile building block. Researchers have used similar piperidinecarboxylates in the synthesis of SMN protein modulators, β-aryl and β-amino-substituted aliphatic esters, and nitroethylenediamines . Its reactivity and potential for diverse transformations make it valuable in organic synthesis.
properties
IUPAC Name |
ethyl 4-(6-methylpyridin-2-yl)oxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-3-18-14(17)16-9-7-12(8-10-16)19-13-6-4-5-11(2)15-13/h4-6,12H,3,7-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQTLDQNHDZTJST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)OC2=CC=CC(=N2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[(6-methylpyridin-2-YL)oxy]piperidine-1-carboxylate | |
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